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Compound of Interest

Compound Name: Pkm2-IN-5

Cat. No.: B15574866

Essential Safety and Handling Guide for Pkm2-IN-5

Disclaimer: No specific Safety Data Sheet (SDS) for Pkm2-IN-5 (CAS No. 904457-46-1) was
publicly available at the time of this writing. The following information is compiled from safety
data for similar compounds, including other PKM2 modulators and general protein kinase
inhibitors. It is imperative to obtain the specific SDS from your supplier before handling this
compound and to conduct a thorough risk assessment. The guidance provided here is for
informational purposes and should not replace the specific instructions from a certified SDS.

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Pkm2-IN-5. Adherence to these
procedures is critical for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper personal protective equipment and engineering controls are the first line of defense
against potential exposure to Pkm2-IN-5.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15574866?utm_src=pdf-interest
https://www.benchchem.com/product/b15574866?utm_src=pdf-body
https://www.benchchem.com/product/b15574866?utm_src=pdf-body
https://www.benchchem.com/product/b15574866?utm_src=pdf-body
https://www.benchchem.com/product/b15574866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Control Type

Specification

Ventilation

Work in a well-ventilated area, preferably a
certified chemical fume hood, to minimize

inhalation of dust or aerosols.[1]

Eye Protection

Wear chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][2]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile) to prevent skin contact.[1]

Body Protection

Wear a lab coat or other protective clothing to

prevent skin exposure.[1]

Respiratory Protection

If working outside of a fume hood or if dust
formation is likely, use a NIOSH-approved

respirator.

Operational Plan: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Pkm2-IN-5 and to ensure

the safety of laboratory personnel.
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Procedure

Guideline

Handling

Avoid direct contact with skin, eyes, and
clothing.[1] Prevent the formation of dust and
aerosols.[1] Do not ingest or inhale the
compound.[1] Wash hands thoroughly after
handling.[2]

Storage

Store in a tightly sealed container in a freezer,
as recommended for similar compounds.[1]

Keep away from heat, sparks, and open flames.

[1]

Spill Response

In case of a spill, ensure adequate ventilation
and wear appropriate PPE.[1] Sweep up solid
spills carefully to avoid creating dust and place

in a sealed container for disposal.[2]

Disposal Plan

Dispose of Pkm2-IN-5 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Waste Type

Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste.
Contact your institution's environmental health

and safety (EHS) office for specific guidance.

Contaminated Materials

Any materials that have come into contact with
Pkm2-IN-5 (e.g., gloves, pipette tips, containers)
should be considered hazardous waste and

disposed of accordingly.

Container Labeling

Clearly label all waste containers with
"Hazardous Waste" and the full chemical name
"Pkm2-IN-5".[1]
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Understanding the Role of PKM2 in Cellular
Processes

Pyruvate kinase M2 (PKM2) is a key enzyme in glycolysis that is highly expressed in cancer
cells and plays a central role in metabolic reprogramming.[3] Understanding its function and
regulation is crucial for researchers working with PKM2 inhibitors like Pkm2-IN-5.

PKM2 and the Warburg Effect

The diagram below illustrates the pivotal role of PKM2 in the Warburg effect, where cancer
cells favor aerobic glycolysis over oxidative phosphorylation. The less active dimeric form of
PKM2 slows down the final step of glycolysis, leading to the accumulation of upstream
glycolytic intermediates that are then shunted into anabolic pathways to support cell
proliferation.[3]
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Caption: PKM2's role in diverting glycolytic intermediates to anabolic pathways.

Allosteric Regulation of PKM2

PKM2 activity is allosterically regulated, primarily through its oligomeric state. The enzyme
exists in equilibrium between a highly active tetrameric form and a less active dimeric form.[4]
Fructose-1,6-bisphosphate (FBP), an upstream glycolytic intermediate, promotes the formation
of the active tetramer, while binding of phosphotyrosine-containing proteins favors the inactive

dimer.[3]

FBP /Phosphotyrosine Peptides

( ) (Anabolic Pathways)
(ATP Production)

Click to download full resolution via product page

Caption: Allosteric regulation of PKM2 between its dimeric and tetrameric states.

Non-Glycolytic Functions of Nuclear PKM2

Beyond its metabolic role in the cytoplasm, the dimeric form of PKM2 can translocate to the
nucleus, where it acts as a protein kinase and a transcriptional co-activator to promote tumor
growth.[5]
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Caption: Nuclear functions of dimeric PKM2 as a protein kinase and transcriptional co-activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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